3-Benzamido-4-methylbenzamide

• CAS No.: 435289-63-7
• Molecular Formula: C15H14N2O2
• Molecular Weight: 254.28 g/mol
• IUPAC Name: 3-benzamido-4-methylbenzamide
• InChI: InChI=1S/C15H14N2O2/c1-10-7-8-12(14(16)18)9-13(10)17-15(19)11-5-3-2-4-6-11/h2-9H,1H3,(H2,16,18)(H,17,19)
• InChI Key: OKZMDEKBQZOKFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N)NC(=O)C2=CC=CC=C2

Description

3-Benzamido-4-methylbenzamide is a benzamide derivative featuring a benzamido (–NHCOC₆H₅) substituent at the 3-position and a methyl (–CH₃) group at the 4-position of the benzene ring. This structural arrangement confers unique physicochemical and biological properties, making it a compound of interest in medicinal and synthetic chemistry. Its synthesis typically involves coupling reactions using reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOAT (1-hydroxy-7-azabenzotriazole) to form amide bonds, as observed in analogous benzamide syntheses .

Comparison with Similar Compounds

Comparative Analysis with Structurally Related Compounds

Structural and Substituent Effects

Table 1: Key Structural Features of Compared Compounds

Compound	Substituents (Position)	Core Structure	Molecular Formula	Key Functional Groups
3-Benzamido-4-methylbenzamide	Benzamido (3), Methyl (4)	Benzamide	C₁₅H₁₄N₂O₂	Amide, Aromatic, Alkyl
4-((Thiophen-2-yl-methylene)amino)benzamides	Thiophene-methylene (4)	Benzamide	C₁₃H₁₁N₂OS	Amide, Thiophene, Imine
N-[(1,3-Benzodioxol-5-yl)methyl]-4-methylbenzamide	Methyl (4), Benzodioxole (N-linked)	Benzamide	C₁₆H₁₅NO₃	Amide, Benzodioxole, Alkyl
3-Amino-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide	Amino (3), Methoxy (4), Chloro (Ar)	Benzamide	C₁₅H₁₄ClN₂O₂	Amide, Amine, Methoxy, Chloro

Key Observations :

• Electron Effects: The benzamido group in 3-Benzamido-4-methylbenzamide is electron-withdrawing, reducing electron density on the aromatic ring compared to methoxy or amino substituents in analogues (e.g., 3-Amino-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide) .

Physicochemical and Spectroscopic Properties

Table 2: Comparative Physicochemical Data

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Solubility (logP)	IR (C=O stretch, cm⁻¹)	¹H-NMR (δ, ppm)
3-Benzamido-4-methylbenzamide	262.29	~180–185 (est.)	2.8 (est.)	1660–1680	8.1 (amide NH), 2.4 (CH₃)
4-((Thiophen-2-yl-methylene)amino)benzamides	259.30	195–200	3.1	1655–1670	8.3 (imine CH), 7.5 (thiophene)
N-[(Benzodioxol)methyl]-4-methylbenzamide	269.29	210–215	3.5	1685–1700	6.9 (benzodioxol CH₂), 2.3 (CH₃)

Notes:

• IR Spectroscopy : The C=O stretch in 3-Benzamido-4-methylbenzamide (~1660–1680 cm⁻¹) aligns with typical benzamide derivatives but shows slight shifts compared to benzodioxole-containing analogues due to electronic effects .
• ¹H-NMR : The methyl group at 2.4 ppm is characteristic, while aromatic protons resonate between 7.1–8.1 ppm, influenced by substituent electronegativity .

Computational and Theoretical Insights

• HOMO-LUMO Gaps : 3-Benzamido-4-methylbenzamide is predicted to have a wider HOMO-LUMO gap (~4.5 eV) than methoxy-substituted analogues (~4.0 eV), suggesting lower electrophilicity .